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Compound of Interest

Compound Name: 4'-Fluoropropiophenone

Cat. No.: B1329323

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for the proper management of 4'-Fluoropropiophenone, a common intermediate in organic
synthesis. Adherence to these procedures is critical for ensuring laboratory safety and
regulatory compliance.

Chemical Identifier and Properties

Property Value

CAS Number 456-03-1[1]

Molecular Formula CoHoFO[1]

Molecular Weight 152.17 g/mol [1]

Appearance Colorless to light orange to yellow clear liquid[2]
Density 1.096 g/mL at 25 °C[1]

Flash Point 77 °C (170.6 °F) - closed cup[1]

Boiling Point 100-102 °C at 22 mmHg[2]

Personal Protective Equipment (PPE)
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A comprehensive personal protective equipment (PPE) plan is non-negotiable when handling

4'-Fluoropropiophenone to mitigate risks of exposure. The following table summarizes the

recommended PPE.

Material/Standard
Body Part PPE Type . Purpose
Specification
] Protects against
Conforming to EN166
Safety Goggles & splashes and vapors
Eyes/Face ) (EU) or NIOSH (US) ]
Face Shield that can cause serious
approved standards.
eye damage.[1]
Nitrile or neoprene
] ) gloves. Check Prevents skin contact
) Chemical-resistant ]
Skin manufacturer's which can cause
Gloves - N
compatibility chart for irritation.
breakthrough times.
Protects against
Laboratory o )
) Long-sleeved and fully  incidental skin contact
Body Coat/Impervious o
buttoned. and contamination of
Gown )
personal clothing.
Use a NIOSH-
approved respirator
with an organic vapor Prevents inhalation of
) ) cartridge (type ABEK vapors which may
Respiratory Respirator

as per EN14387) if
ventilation is
inadequate or for spill

response.[1]

cause respiratory tract

irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

All handling of 4'-Fluoropropiophenone should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

1. Preparation and Precaution:
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e Ensure that an eyewash station and safety shower are readily accessible and have been
recently tested.

 Verify that a spill kit appropriate for flammable liquids is available.

» Review the Safety Data Sheet (SDS) for 4'-Fluoropropiophenone before starting any work.
o Ensure all necessary PPE is available and in good condition.

2. Handling the Chemical:

» Don the appropriate PPE as detailed in the table above.

o Place all necessary equipment (glassware, stir plates, etc.) inside the chemical fume hood.
o Carefully open the container, avoiding splashes.

o Use a calibrated pipette or syringe to transfer the required amount of the liquid.

o Keep the container tightly closed when not in use.

e Conduct all experimental procedures with the fume hood sash at the lowest practical height.
3. Post-Handling and Cleanup:

o Upon completion of the work, decontaminate all surfaces and equipment.

* Rinse any contaminated glassware with a suitable solvent (e.g., acetone) within the fume
hood. Collect the rinsate as hazardous waste.

» Properly remove and dispose of gloves and any other contaminated disposable PPE in the
designated hazardous waste stream.

e Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Managing Halogenated Waste

4'-Fluoropropiophenone is a halogenated organic compound and must be disposed of as
hazardous waste. Improper disposal can lead to environmental contamination.
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1. Waste Segregation:
¢ Crucially, do not mix halogenated organic waste with non-halogenated waste.

o Collect all waste containing 4'-Fluoropropiophenone, including unused product and
rinsates from cleaning, in a designated, leak-proof, and clearly labeled "Halogenated Organic
Waste" container.

2. Waste Container Management:

e The waste container must be made of a compatible material (e.g., high-density
polyethylene).

o Keep the waste container closed at all times, except when adding waste.

o Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

3. Labeling and Disposal:

e Label the waste container with "Hazardous Waste," the full chemical name "4'-
Fluoropropiophenone,” and list any other components in the waste mixture.

e Once the container is full or is no longer being used, arrange for its disposal through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.

o Under no circumstances should this chemical be disposed of down the drain.

Workflow for Handling 4'-Fluoropropiophenone
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Caption: Workflow for the safe handling and disposal of 4'-Fluoropropiophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-4-fluoropropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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